Cas no 2098036-31-6 (2-cyclopropyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide)

• Product Name: 2-cyclopropyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide
• CAS No: 2098036-31-6
• MF: C₁₀H₁₉N₃O₂S
• MW: 245.341760873795
• CID: 5727661
• PubChem ID: 84802893
• Update Time: 2025-06-08

2-cyclopropyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(5-cyclopropyl-1,1-dioxido-1,2,5-thiadiazolidin-2-yl)-
• 2-cyclopropyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide
• 2098036-31-6
• F2147-3106
• 2-cyclopropyl-5-piperidin-4-yl-1,2,5-thiadiazolidine 1,1-dioxide
• AKOS024237513

• Inchi： 1S/C10H19N3O2S/c14-16(15)12(9-1-2-9)7-8-13(16)10-3-5-11-6-4-10/h9-11H,1-8H2
• InChI Key： IQGVHWMZMAHWLG-UHFFFAOYSA-N
• SMILES： N1CCC(N2CCN(C3CC3)S2(=O)=O)CC1

Computed Properties

• Exact Mass: 245.11979803g/mol
• Monoisotopic Mass: 245.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 396.7±31.0 °C(Predicted)
• pka: 9.71±0.10(Predicted)

Additional information on 2-cyclopropyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide

Comprehensive Overview of 2-Cyclopropyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-Dioxide (CAS No. 2098036-31-6)

The compound 2-cyclopropyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide (CAS No. 2098036-31-6) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its thiadiazolidine dioxide core, combined with cyclopropyl and piperidin-4-yl substituents, offers a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate enzyme activity and receptor interactions. The compound's sulfone group (1,1-dioxide) further enhances its stability and binding affinity, making it a promising candidate for targeted therapies.

In recent years, the demand for small-molecule modulators like 2-cyclopropyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide has surged, driven by advancements in precision medicine and computational drug design. A common query among scientists is: "How does the cyclopropyl group influence the pharmacokinetics of this compound?" Studies suggest that the rigid three-membered ring improves metabolic stability while maintaining low steric hindrance, a feature highly valued in CNS-targeting drugs. Additionally, the piperidine moiety contributes to solubility and membrane permeability, addressing another frequent search topic: "Optimizing blood-brain barrier penetration for neurotherapeutics."

The synthesis of CAS 2098036-31-6 typically involves multi-step reactions, including cyclization and sulfonylation, with yields optimized through microwave-assisted chemistry—a technique widely discussed in green chemistry forums. Environmental concerns have led to searches like "Sustainable synthesis of thiadiazolidine derivatives," prompting innovations in catalytic methods. Notably, the compound's chirality (often explored under keywords like "enantioselective synthesis of piperidine-containing drugs") opens avenues for stereospecific applications in treating metabolic disorders.

Beyond therapeutics, 2-cyclopropyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide has sparked interest in material science, particularly in supramolecular assemblies. Its hydrogen-bonding motifs align with trending searches such as "Designing self-healing polymers with heterocyclic additives." Analytical challenges, like HPLC purification of polar analogs (a frequent pain point in process chemistry), are mitigated by its distinct UV chromophore properties. Patent landscapes reveal growing IP activity around thiadiazolidine-based formulations, reflecting its commercial potential in next-generation adjuvants.

In conclusion, CAS 2098036-31-6 exemplifies the convergence of medicinal chemistry and molecular engineering. As AI-driven platforms (e.g., AlphaFold) accelerate structure-activity relationship studies, this compound's role in addressing undruggable targets—a hot topic in oncology and immunology—will likely expand. Future research may focus on its prodrug derivatives, responding to queries like "Improving oral bioavailability of sulfone-containing APIs." With rigorous ADMET profiling and scalable synthesis, 2-cyclopropyl-5-(piperidin-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide is poised to impact diverse scientific frontiers.